Cas no 134178-89-5 (asteriacerebroside B)

• Product Name: asteriacerebroside B
• CAS No: 134178-89-5
• MF: C₄₄H₈₃NO₉
• MW: 770.131135225296
• CID: 1999663
• Update Time: 2025-04-21

asteriacerebroside B Chemical and Physical Properties

Names and Identifiers

• asteriacerebroside B
• (+)-Asteriacerebroside B

• Inchi： 1S/C44H83NO9/c1-3-5-7-9-11-13-15-17-18-19-20-21-23-24-26-28-30-32-37(47)36(35-53-44-42(51)41(50)40(49)39(34-46)54-44)45-43(52)38(48)33-31-29-27-25-22-16-14-12-10-8-6-4-2/h17-18,30,32,36-42,44,46-51H,3-16,19-29,31,33-35H2,1-2H3,(H,45,52)/b18-17+,32-30+
• InChI Key： QXMXPDMLWUVHFC-IVVXBXMISA-N
• SMILES： CCCCCCCCCCCCCCC(C(NC(C(/C=C/CCCCCCC/C=C/CCCCCCCC)O)COC1C(O)C(O)C(O)C(CO)O1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 54
• XLogP3: 13.621

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids